6-Acetamidohexanoic acid

• CAS No.: 57-08-9
• Product Name: 6-Acetamidohexanoic acid
• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 6-acetamidohexanoic acid
• Standard InChI: InChI=1S/C8H15NO3/c1-7(10)9-6-4-2-3-5-8(11)12/h2-6H2,1H3,(H,9,10)(H,11,12)
• Standard InChIKey: WDSCBUNMANHPFH-UHFFFAOYSA-N
• SMILES: CC(=O)NCCCCCC(=O)O
• Canonical SMILES: CC(=O)NCCCCCC(=O)O
• Appearance: Solid powder
• Melting Point: 104.5 °C
• Description: Acexamic acid is wound-healing agent and analgesic composed of plasmutan. Acexamic acid is used to avoid pulmonary fibrosis in adult respiratory distress syndrome, but may cause complications including hypercalcemia and hypernatremia.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 36392-66-2 (calcium salt); 7234-48-2 (mono-hydrochloride salt)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 6-(acetylamino)hexanoic acid; 6-acetamidohexanoic acid; 6-acetylaminocaproic acid; 6-acetylaminocaproic acid, calcium salt; 6-acetylaminocaproic acid, monosodium salt; acexamic acid; Celuton; CY168E; epsilon-acetylaminocaproic acid; N-acetylamino-6-hexanoic acid; NAS-501; Plastenan; sodium acexamate; zinc acexamate
• Reference: 1: Reis AM, Silva R, Pignatelli J. Allergic contact dermatitis to acexamic acid. Contact Dermatitis. 2008 Apr;58(4):241-2. doi: 10.1111/j.1600-0536.2007.01258.x. PubMed PMID: 18353035.; 2: Bronner G, Litzler A, Conraux C. [Anti-pulmonary fibrosis effect of acexamic acid in bleomycin therapy]. J Fr Otorhinolaryngol Audiophonol Chir Maxillofac. 1980 Sep;29(7):471-8. French. PubMed PMID: 6159453.; 3: Daoudal P, Boillot A, Berthout P, Bourgeois F, Barale F. [So-called refractory hypoxemia: treatment with acexamic acid]. Nouv Presse Med. 1979 Dec 3;8(47):3899. French. PubMed PMID: 95046.; 4: Guillard O, Masson P, Piriou A, Brugier JC, Courtois P. Comparison of the anti-inflammatory activity of sodium acexamate and zinc acexamate in healing skin wounds in rabbits. Pharmacology. 1987;34(5):296-300. PubMed PMID: 3615571.; 5: Torres-Molina F, Martínez-Coscollá A, Gisbert S, Quintana E, Sendrós S, Peris-Ribera JE, Plá-Delfina JM. Kinetics of the intestinal uptake of zinc acexamate in normal and zinc-depleted rats. J Pharm Pharmacol. 1990 Oct;42(10):679-84. PubMed PMID: 1982137.; 6: Dănilă G, Ungureanu M, Dorneanu V, Lupaşcu D. [The production of nitro esters active at the level of the cardiovascular system]. Rev Med Chir Soc Med Nat Iasi. 1996 Jul-Dec;100(3-4):227-31. Romanian. PubMed PMID: 9455471.; 7: Porte A, Stoeckel ME, Mantz JM, Tempe JD, Jaeger A, Batzenschlager A. Acute interstitial pulmonary fibrosis. Comparative light and electron microscopic study of 19 cases. Pathogenic and therapeutic implications. Intensive Care Med. 1978 Nov;4(4):181-91. PubMed PMID: 739076.; 8: Gisbert-González SL, Torres-Molina F. Zinc uptake in five sectors of the rat gastrointestinal tract: kinetic study in the whole colon. Pharm Res. 1996 Aug;13(8):1154-61. PubMed PMID: 8865304.; 9: Dănilă G, Rusu G, Ungureanu M, Alexandrescu G. [The production of pharmacologically active acexamic acid derivatives. I. The production of acexamic acid and its zinc salt]. Rev Med Chir Soc Med Nat Iasi. 1990 Apr-Jun;94(2):381-4. Romanian. PubMed PMID: 2100856.; 10: Delavierre P, Bourdais JP, Letailleur M, Hureau J, Vayre P, Roux M. [Colonic Crohn's disease: diagnostic and therapeutic problems. Apropos of 11 cases]. Sem Hop. 1976 May 23;52(20):1195-1206. French. PubMed PMID: 189397.; 11: Charachon R, Junien-Lavillauroy PC, Serero C, Accoyer B. [Therepeutic study of acexamic acid in tympanoplasty]. Ann Otolaryngol Chir Cervicofac. 1972 Mar;89(3):181-4. French. PubMed PMID: 5052461.
• PubChem Compound: 2005
• Last Modified: Nov 11 2021